3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

• IUPAC Name: 3-(4-nitro-1,3-dioxoisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C15H8N2O6/c18-13-10-5-2-6-11(17(22)23)12(10)14(19)16(13)9-4-1-3-8(7-9)15(20)21/h1-7H,(H,20,21)
• InChI Key: SMTOCEIJVUZIPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H8N2O6
• Molecular Weight: 312.23 g/mol

Description

“3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid” is a chemical compound with the empirical formula C10H6N2O6. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound includes a nitro group (-NO2) and two carbonyl groups (C=O) within the isoindole ring. The presence of these functional groups can significantly influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

This compound is a solid. The exact physical and chemical properties such as melting point, boiling point, and solubility would depend on factors like purity and environmental conditions.

Scientific Research Applications

Fluorescent Probes for Hypoxic Tumor Imaging

The compound 4-(6-nitro-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)benzaldehyde (NIB) , based on the nitronaphthalimide scaffold, has been developed as a fluorescent probe. It specifically responds to overexpressed nitroreductase (NTR) in hypoxic tumors. .

Synthesis routes and methods

Procedure details

3-nitrophthalic anhydride (0.79 g, 0.0041 mol) and m-aminobenzoic acid (0.56 g, 0.0041 mol) were refluxed as above overnight. Concentration of the solution under vacuum by rotary evaporator and crystallisation of the product from EtOH/H2O yielded 1.23 g (76%) of 126 as a vibrant yellow powder: mp=354–355° C.; Rf 0.77 (A): Rf 0.84 (C): Rf 0.54 (D): IR (cm−1): 2740–3100 (OH), 3088 (C═CH), 2665 (C—H), 1776 (C═O), 1725 (bs, C═O), 1614 (C═C), 1542 (N═O), 1460 (C═C), 1420 (C═C), 1382 (C—O), 1356 (N═O), 1120 (C—O), 717 (C═CH); MS m/z (rel intensity) 311 (100), 267 (65), 191 (60).